2-hydrazino-3-(4-isopropylphenyl)quinazolin-4(3H)-one
Description
“2-hydrazino-3-(4-isopropylphenyl)quinazolin-4(3H)-one” is a chemical compound with the molecular formula C17H18N4O and a molecular weight of 294.35 . It is used for proteomics research applications .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not fully detailed in the available resources. The molecular formula is C17H18N4O and the molecular weight is 294.35 .Scientific Research Applications
Synthesis of Novel Compounds
The derivative of 2-hydrazino-3-(4-isopropylphenyl)quinazolin-4(3H)-one has been utilized as a precursor in the synthesis of various novel compounds. These compounds have been explored for their pharmacological properties, including analgesic and anti-inflammatory activities. For example, researchers synthesized a series of novel quinazolin-4(3H)-ones by reacting the amino group of 2-hydrazino-3-(4-isopropylphenyl)quinazolin-4(3H)-one with different aldehydes and ketones, investigating their potential as analgesic and anti-inflammatory agents (Alagarsamy et al., 2011; Sheorey et al., 2016).
Pharmacological Evaluation
These synthesized compounds have been extensively evaluated for their pharmacological activities. Analgesic and anti-inflammatory activities have been the focus of many studies, with some compounds showing moderate to potent activity compared to reference standards like diclofenac sodium. Interestingly, these compounds also demonstrated mild ulcerogenic potential when compared to acetylsalicylic acid, indicating a potentially safer profile for gastrointestinal health (Alagarsamy et al., 2008).
Antihypertensive, Antimicrobial, and Anticancer Activities
Beyond analgesic and anti-inflammatory properties, derivatives synthesized from 2-hydrazino-3-(4-isopropylphenyl)quinazolin-4(3H)-one have been explored for antihypertensive, antimicrobial, and anticancer activities. These studies have identified compounds with promising activities, opening avenues for further research into their mechanisms of action and potential therapeutic applications (Hsu et al., 2003; Mohi El-Deen et al., 2022).
properties
IUPAC Name |
2-hydrazinyl-3-(4-propan-2-ylphenyl)quinazolin-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N4O/c1-11(2)12-7-9-13(10-8-12)21-16(22)14-5-3-4-6-15(14)19-17(21)20-18/h3-11H,18H2,1-2H3,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YYRMULDYEFRGBL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3N=C2NN |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-hydrazino-3-(4-isopropylphenyl)quinazolin-4(3H)-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-chloro-N-[(1-cyclopropylpyrrolidin-3-yl)methyl]-5-methylpyridine-3-sulfonamide](/img/structure/B2758153.png)
![Methyl 3-(3,4-dimethoxyphenyl)-3-{[2-(methylsulfanyl)pyridin-3-yl]formamido}propanoate](/img/structure/B2758164.png)
![3-[4-(Dimethylamino)phenyl]-1-(2-thienyl)prop-2-en-1-one](/img/structure/B2758166.png)
![1-(3,4-dimethylphenyl)-4-{3-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]pyrrolidine-1-carbonyl}pyrrolidin-2-one](/img/structure/B2758170.png)
![1-(benzo[d][1,3]dioxole-5-carbonyl)-N-(2-(4-fluorophenoxy)ethyl)azetidine-3-carboxamide](/img/structure/B2758173.png)
![2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(3-methylphenyl)acetamide](/img/structure/B2758174.png)